(1-(4-Iodo-2-nitrophenyl)pyrrolidin-3-yl)methanamine
Description
(1-(4-Iodo-2-nitrophenyl)pyrrolidin-3-yl)methanamine is a pyrrolidine-derived compound featuring a methanamine group at the 3-position of the pyrrolidine ring and a 4-iodo-2-nitrophenyl substituent attached to the nitrogen atom. The iodine atom at the para position of the phenyl ring contributes to its high molecular weight (estimated at ~379.17 g/mol), while the nitro group at the ortho position introduces electron-withdrawing effects, influencing reactivity and intermolecular interactions .
Properties
Molecular Formula |
C11H14IN3O2 |
|---|---|
Molecular Weight |
347.15 g/mol |
IUPAC Name |
[1-(4-iodo-2-nitrophenyl)pyrrolidin-3-yl]methanamine |
InChI |
InChI=1S/C11H14IN3O2/c12-9-1-2-10(11(5-9)15(16)17)14-4-3-8(6-13)7-14/h1-2,5,8H,3-4,6-7,13H2 |
InChI Key |
MHIBYNSFNXDRLX-UHFFFAOYSA-N |
Canonical SMILES |
C1CN(CC1CN)C2=C(C=C(C=C2)I)[N+](=O)[O-] |
Origin of Product |
United States |
Preparation Methods
The synthesis of (1-(4-Iodo-2-nitrophenyl)pyrrolidin-3-yl)methanamine involves several stepsThe reaction conditions typically involve the use of specific oxidants and additives to ensure the selective formation of the desired product . Industrial production methods may involve bulk manufacturing and custom synthesis to meet specific requirements .
Chemical Reactions Analysis
(1-(4-Iodo-2-nitrophenyl)pyrrolidin-3-yl)methanamine undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized to form different products depending on the reaction conditions.
Reduction: The nitro group can be reduced to an amine group using common reducing agents.
Substitution: The iodo group can be substituted with other functional groups through nucleophilic substitution reactions.
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like hydrogen gas or palladium on carbon, and nucleophiles for substitution reactions .
Scientific Research Applications
(1-(4-Iodo-2-nitrophenyl)pyrrolidin-3-yl)methanamine has several scientific research applications:
Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.
Biology: The compound’s unique structure makes it a candidate for studying biological interactions and pathways.
Industry: Used in the production of dyes, pigments, and other fine chemicals.
Mechanism of Action
The mechanism of action of (1-(4-Iodo-2-nitrophenyl)pyrrolidin-3-yl)methanamine involves its interaction with specific molecular targets and pathways. The compound’s structure allows it to bind to certain proteins or enzymes, modulating their activity. This interaction can lead to various biological effects, making it a valuable compound for research in medicinal chemistry .
Comparison with Similar Compounds
Structural Analogues and Substituent Effects
The compound belongs to a broader class of pyrrolidine-methanamine derivatives with aryl substituents. Key structural variations among analogues include:
Key Observations:
- Electron-Withdrawing vs. Electron-Donating Groups: The nitro group in the target compound enhances electrophilicity and hydrogen-bond acceptor capacity compared to electron-donating groups like methoxy or methyl. This may reduce solubility in polar solvents but improve interactions in crystal packing or biological targets .
- Halogen Effects: The iodine atom in the target compound increases molecular weight and polarizability compared to bromo or fluoro analogues. Iodine’s size and lipophilicity could enhance membrane permeability in drug design but may complicate synthesis .
- Biological Activity: Fluorophenyl and methylphenyl derivatives are associated with kinase inhibition or ligand activity (e.g., adenosine receptors), suggesting the target compound’s nitro and iodo groups might confer unique binding properties .
Physicochemical Properties
- Density and Boiling Point: The brominated analogue ([1-(3-Bromophenyl)pyrrolidin-3-yl]methanamine) has a density of 1.38 g/cm³ and a predicted boiling point of 361.1°C . The target compound’s iodine substituent likely increases density (>1.4 g/cm³) and boiling point due to higher molecular weight and halogen interactions.
- Acid-Base Behavior: The pKa of the amine group in the target compound is influenced by the nitro group’s electron-withdrawing effect, likely lowering the basicity compared to methyl- or methoxy-substituted analogues .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
